Cas no 916069-80-2 ((4S)-4-(fluoromethyl)tetrahydrofuran-2-one)

• Product Name: (4S)-4-(fluoromethyl)tetrahydrofuran-2-one
• CAS No: 916069-80-2
• MF: C₅H₇FO₂
• MW: 118.106285333633
• CID: 1087605
• PubChem ID: 53413902
• Update Time: 2025-05-19

(4S)-4-(fluoromethyl)tetrahydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-4-(Fluoromethyl)dihydrofuran-2(3H)-one
• 4-(fluoromethyl)oxolan-2-one
• (4S)-4-(fluoromethyl)tetrahydrofuran-2-one
• 916069-80-2
• 2(3H)-Furanone, 4-(fluoromethyl)dihydro-, (4S)-
• SCHEMBL421883
• AKOS015904516
• DTXSID20475337
• (s)-3-fluoromethyl-gamma-butyrolactone
• 813452-00-5
• A843997
• SNOBQHSFTVYKRO-SCSAIBSYSA-N
• (S)-4-fluoromethyl-dihydro-furan-2-one
• AC-30716
• DB-328111

• Inchi： 1S/C5H7FO2/c6-2-4-1-5(7)8-3-4/h4H,1-3H2/t4-/m1/s1
• InChI Key： SNOBQHSFTVYKRO-SCSAIBSYSA-N
• SMILES： FC[C@@H]1COC(C1)=O

Computed Properties

• Exact Mass: 118.04300762g/mol
• Monoisotopic Mass: 118.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on (4S)-4-(fluoromethyl)tetrahydrofuran-2-one

(4S)-4-(Fluoromethyl)Tetrahydrofuran-2-One: A Comprehensive Overview

(4S)-4-(Fluoromethyl)Tetrahydrofuran-2-One, identified by the CAS number 916069-80-2, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, has emerged as a valuable building block in the synthesis of various bioactive molecules and advanced materials. Recent advancements in its synthesis, characterization, and applications have further solidified its importance in contemporary research.

The structure of (4S)-4-(Fluoromethyl)Tetrahydrofuran-2-One consists of a tetrahydrofuran ring system with a fluoromethyl group attached at the 4-position and a ketone group at the 2-position. The stereochemistry at the 4-position (S configuration) plays a crucial role in determining its physical properties and reactivity. This compound exhibits a melting point of approximately 55°C and a boiling point around 135°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various synthetic transformations.

Recent studies have highlighted the potential of (4S)-4-(Fluoromethyl)Tetrahydrofuran-2-One as an intermediate in the synthesis of complex natural products and drug candidates. For instance, researchers have utilized this compound to construct bioactive molecules with anti-inflammatory and anticancer properties. The fluoromethyl group imparts unique electronic properties, enabling it to participate in diverse chemical reactions such as nucleophilic additions, Michael additions, and organocatalytic processes.

In terms of synthesis, several efficient methods have been developed to prepare (4S)-4-(Fluoromethyl)Tetrahydrofuran-2-One. One prominent approach involves the enantioselective epoxidation of allylic alcohols followed by ring-opening reactions. Another method employs asymmetric catalysis using chiral catalysts to achieve high enantiomeric excess. These advancements have significantly improved the scalability and cost-effectiveness of its production.

The application of (4S)-4-(Fluoromethyl)Tetrahydrofuran-2-One extends beyond traditional organic synthesis. It has been explored as a precursor for the development of advanced materials such as polymeric films and nanoparticles. For example, researchers have demonstrated its utility in creating biodegradable polymers with tailored mechanical properties for biomedical applications.

From an environmental standpoint, the synthesis and use of (4S)-4-(Fluoromethyl)Tetrahydrofuran-2-One are considered environmentally friendly due to its low toxicity profile and biodegradability. This aligns with current trends toward sustainable chemistry practices.

In conclusion, (4S)-4-(Fluoromethyl)Tetrahydrofuran-2-One, with its unique structural attributes and versatile reactivity, continues to be a focal point in chemical research. Its role as an intermediate in drug discovery, material science, and green chemistry underscores its significance in advancing modern scientific endeavors.